Cas no 139041-17-1 (Adenosine5'-(tetrahydrogen triphosphate), 8-thiocyanato- (9CI))

Adenosine5'-(tetrahydrogen triphosphate), 8-thiocyanato- (9CI) structure
139041-17-1 structure
Product Name:Adenosine5'-(tetrahydrogen triphosphate), 8-thiocyanato- (9CI)
CAS No:139041-17-1
MF:C11H15N6O13P3S
MW:564.255482912064
CID:226606
PubChem ID:132196
Update Time:2025-04-19

Adenosine5'-(tetrahydrogen triphosphate), 8-thiocyanato- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(tetrahydrogen triphosphate), 8-thiocyanato- (9CI)
    • 8-thiocyanatoadenosine 5'-(tetrahydrogen triphosphate)
    • 8-Thiocyano-adenosine triphosphate
    • 8-Thiocyano-ATP
    • Adenosine 5'-(tetrahydrogen triphosphate), 8-thiocyanato-
    • 139041-17-1
    • DTXSID00930292
    • 9-[5-O-(Hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-8-(thiocyanato)-9H-purin-6-amine
    • [6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-2-yl]purin-8-yl] thiocyanate
    • Inchi: 1S/C11H15N6O13P3S/c12-2-34-11-16-5-8(13)14-3-15-9(5)17(11)10-7(19)6(18)4(28-10)1-27-32(23,24)30-33(25,26)29-31(20,21)22/h3-4,6-7,10,18-19H,1H2,(H,23,24)(H,25,26)(H2,13,14,15)(H2,20,21,22)/t4-,6-,7-,10-/m1/s1
    • InChI Key: FTOLYLJDISCXPB-KQYNXXCUSA-N
    • SMILES: S(C#N)C1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O1)O)O

Computed Properties

  • Exact Mass: 563.96325
  • Monoisotopic Mass: 563.963065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 949
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _4.8
  • Topological Polar Surface Area: 328

Experimental Properties

  • Density: 2.56
  • Boiling Point: 1008.2°Cat760mmHg
  • Flash Point: 563.5°C
  • Refractive Index: 1.924
  • PSA: 302.92
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